N-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[(4-methoxy-6-piperidin-1-yl-1,3,5-triazin-2-yl)methyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C17H23N5O3/c1-11-9-13(12(2)25-11)15(23)18-10-14-19-16(21-17(20-14)24-3)22-7-5-4-6-8-22/h9H,4-8,10H2,1-3H3,(H,18,23)
• InChI Key: QWRWKDMZLSDXLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC2=NC(=NC(=N2)OC)N3CCCCC3
• Molecular Formula: C17H23N5O3
• Molecular Weight: 345.4 g/mol

Description

N-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2,5-dimethylfuran-3-carboxamide is a useful research compound. Its molecular formula is C17H23N5O3 and its molecular weight is 345.403. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Several studies have focused on the synthesis of novel compounds with complex structures, including triazine derivatives, which are known for their diverse biological activities. For instance, compounds with benzodifuranyl, triazine, oxadiazepines, and thiazolopyrimidines have been synthesized from visnagenone and khellinone, showing potential as anti-inflammatory and analgesic agents due to their cyclooxygenase inhibition properties (Abu‐Hashem et al., 2020). Additionally, the development of N-methoxy-N-methylamides from carboxylic acids highlights the importance of these methods in synthesizing compounds with potential pharmaceutical applications (Kim et al., 2003).

Biological Activities

Research on triazine derivatives has shown their significance in medicinal chemistry, especially in the discovery of new therapeutic agents. For example, 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors have been identified as potential inhibitors of soluble epoxide hydrolase, indicating their role in the modulation of inflammatory responses and various disease models (Thalji et al., 2013). Another study found a compound capable of selectively killing bacterial persisters, a notable achievement in addressing antibiotic resistance without affecting normal antibiotic-sensitive cells (Kim et al., 2011).

Mechanism of Action

Target of Action

The primary target of N-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2,5-dimethylfuran-3-carboxamide is the Polycomb Repressive Complex 2 (PRC2) . PRC2 plays a major role in transcriptional silencing, in part by installing methylation marks on lysine 27 of histone 3 . EZH2, the catalytic engine of the PRC2 complex, is a key candidate oncology target for pharmacological intervention .

Mode of Action

N-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2,5-dimethylfuran-3-carboxamide acts as a potent and selective inhibitor of EZH2 . By inhibiting EZH2, it disrupts the function of the PRC2 complex, thereby preventing the installation of methylation marks on histone 3 and leading to changes in gene expression .

Biochemical Pathways

The inhibition of EZH2 affects the biochemical pathway of transcriptional silencing. This disruption can lead to changes in gene expression, which can have downstream effects on cell growth and differentiation .

Pharmacokinetics

The compound has demonstrated robust antitumor effects in a karpas-422 xenograft model when dosed at 160 mg/kg bid .

Result of Action

The molecular and cellular effects of N-((4-methoxy-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2,5-dimethylfuran-3-carboxamide’s action include changes in gene expression, disruption of cell growth and differentiation, and potential antitumor effects .